N-(1,3-benzodioxol-5-ylmethyl)-2-(5-methylthiophen-2-yl)quinoline-4-carboxamide

• Molecular Formula: C23H18N2O3S
• Molecular Weight: 402.5 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(5-methylthiophen-2-yl)quinoline-4-carboxamide
• InChI: InChI=1S/C23H18N2O3S/c1-14-6-9-22(29-14)19-11-17(16-4-2-3-5-18(16)25-19)23(26)24-12-15-7-8-20-21(10-15)28-13-27-20/h2-11H,12-13H2,1H3,(H,24,26)
• InChI Key: UVIWAQHDQRKXFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C2=NC3=CC=CC=C3C(=C2)C(=O)NCC4=CC5=C(C=C4)OCO5

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-(5-methylthiophen-2-yl)quinoline-4-carboxamide is a complex organic compound that features a quinoline core, a benzodioxole moiety, and a thiophene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-2-(5-methylthiophen-2-yl)quinoline-4-carboxamide typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the Quinoline Core: This can be achieved through a Skraup synthesis or a Friedländer synthesis.

Introduction of the Benzodioxole Moiety: This step might involve a nucleophilic substitution reaction.

Attachment of the Thiophene Ring: This could be done via a Suzuki coupling reaction.

Formation of the Carboxamide Group: This step might involve the reaction of an amine with a carboxylic acid derivative.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to maximize yield and minimize costs. This could include the use of continuous flow reactors, high-throughput screening of catalysts, and solvent recycling.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound might undergo oxidation reactions, particularly at the thiophene ring.

Reduction: Reduction reactions could target the quinoline core or the carboxamide group.

Substitution: Electrophilic or nucleophilic substitution reactions could occur at various positions on the benzodioxole or thiophene rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents might include potassium permanganate or chromium trioxide.

Reduction: Reducing agents could include lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Reagents might include halogens for electrophilic substitution or organometallic reagents for nucleophilic substitution.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce amines or alcohols.

Scientific Research Applications

Chemistry

In chemistry, this compound could be used as a building block for more complex molecules or as a ligand in coordination chemistry.

Biology

In biological research, it might be studied for its potential as a pharmaceutical agent, particularly if it shows activity against certain biological targets.

Medicine

In medicine, derivatives of this compound could be investigated for their potential therapeutic effects, such as anti-inflammatory, anti-cancer, or antimicrobial properties.

Industry

In industry, the compound might be used in the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) or organic photovoltaics (OPVs).

Mechanism of Action

The mechanism of action for this compound would depend on its specific biological or chemical activity. For example, if it acts as a pharmaceutical agent, it might interact with specific enzymes or receptors in the body, modulating their activity. The molecular targets and pathways involved would need to be identified through experimental studies.

Comparison with Similar Compounds

Similar Compounds

N-(1,3-benzodioxol-5-ylmethyl)-2-(5-methylthiophen-2-yl)quinoline-4-carboxamide: might be compared with other quinoline derivatives, such as chloroquine or quinine.

Benzodioxole-containing compounds: These might include safrole or piperonyl butoxide.

Thiophene-containing compounds: Examples might include thiophene-2-carboxylic acid or 2,5-dimethylthiophene.

Uniqueness

The uniqueness of this compound lies in its combination of structural features, which might confer unique chemical reactivity or biological activity compared to other compounds.